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Compound of Interest

Compound Name: 3-Chloro-2-methylanisole

Cat. No.: B1580867

An In-Depth Technical Guide to 3-Chloro-2-methylanisole: Structure, Isomerism, and
Synthesis

Abstract

This technical guide provides a comprehensive overview of 3-chloro-2-methylanisole, a
pivotal chemical intermediate in various industrial and research applications. Tailored for
researchers, scientists, and professionals in drug development and materials science, this
document delves into the compound's structural formula, the nuances of its positional isomers,
validated synthetic methodologies, and analytical characterization techniques. By integrating
field-proven insights with foundational chemical principles, this guide serves as an authoritative
resource for understanding and utilizing this versatile molecule.

Introduction to 3-Chloro-2-methylanisole

3-Chloro-2-methylanisole, systematically known as 1-chloro-3-methoxy-2-methylbenzene, is
an aromatic organic compound whose significance lies primarily in its role as a versatile
building block for more complex molecules.[1] Its unique substitution pattern—featuring a
chloro, a methyl, and a methoxy group on a benzene ring—provides a scaffold with specific
steric and electronic properties. These characteristics are leveraged in the synthesis of
agrochemicals, pharmaceuticals, and specialty materials.[1][2] The compound is an
intermediate in the production of pesticides and fertilizers and serves as a precursor in
organometallic chemistry, for instance, in the synthesis of arene-manganese tricarbonyl
complexes used in catalysis.[1]
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Key Physicochemical Properties

The fundamental properties of 3-chloro-2-methylanisole are summarized below, providing
essential data for experimental design and safety considerations.

Property Value Source
Molecular Formula CsHoCIO [31[4]
Molecular Weight 156.61 g/mol [31141[5]
CAS Number 3260-88-6 [11[5]
Appearance Clear, colorless liquid [2][6]
Density 1.16 g/mL at 25 °C [7]
Boiling Point 213-217 °C [8]
Flash Point 60 °C (140 °F) - closed cup

Refractive Index n20/D ~1.54 [6]
InChi Key LTVRGAWOEOKGJZ- 311

UHFFFAOYSA-N

SMILES COclcccec(ClclC [7]

Structural Elucidation and Isomerism

The precise arrangement of substituents on the aromatic ring is critical to the chemical identity
and reactivity of 3-chloro-2-methylanisole.

The Structural Formula of 3-Chloro-2-methylanisole

The structure consists of a benzene ring where the methyl (-CHs) and methoxy (-OCHs) groups
are adjacent (in positions 2 and 1, respectively, or ortho), and the chlorine atom (-Cl) is at
position 3, which is meta to the methoxy group.
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Synthesis of 3-Chloro-2-methylanisole

Diazotization Hydrolysis Methylation

(NaNOz, HCI, 0-5°C) Diazonium Salt Intermediate |—(20:2) 3-Chloro-2-methylphenol (9., (CH3)2504, Base) | 3>Ch|(0£i[:azl_g1$2ﬁi;1lsme

3-Chloro-2-methylaniline

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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